N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C14H14ClNO3/c1-8-6-12(13(18-3)7-11(8)15)16-14(17)10-4-5-19-9(10)2/h4-7H,1-3H3,(H,16,17)
• InChI Key: BPEQNEXIWPFHKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)C2=C(OC=C2)C
• Molecular Formula: C14H14ClNO3
• Molecular Weight: 279.72 g/mol

Description

N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide, also known as CMF, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of furan carboxamides and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to reduce the activity of enzymes that are involved in the breakdown of cartilage, which may make it useful in the treatment of osteoarthritis. Additionally, N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide has been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide is its relatively low toxicity. It has been shown to be well-tolerated in animal studies, with no significant adverse effects reported. Additionally, N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide is relatively easy to synthesize, which makes it a useful compound for laboratory studies. However, one of the limitations of N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide is its poor solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide. One area of interest is its potential use in the treatment of cancer. Studies have shown that N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide has anticancer properties and may be useful in the treatment of a variety of different types of cancer. Additionally, further research is needed to fully understand the mechanism of action of N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide and its potential use in the treatment of neurodegenerative diseases. Finally, more studies are needed to determine the optimal dose and administration route for N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide in order to maximize its therapeutic potential.
Conclusion:
In conclusion, N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide is a synthetic compound that has shown promise in a variety of scientific studies. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties, as well as potential therapeutic applications in the treatment of cancer and neurodegenerative diseases. While there are some limitations to its use in laboratory experiments, N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide is a useful compound for researchers studying its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide involves the reaction of 2-methylfuran-3-carboxylic acid with 4-chloro-2-methoxy-5-methylphenylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide as a white crystalline solid with a melting point of 150-152°C.

Scientific Research Applications

N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.